(2R,3S,5R)-5-(6-amino-8-methylsulfanylpurin-9-yl)-2-(hydroxymethyl)oxolan-3-ol

• Molecular Formula: C11H15N5O3S
• Molecular Weight: 297.34 g/mol
• SMILES: CSC1=NC2=C(N=CN=C2N1C3CC(C(O3)CO)O)N
• InChI: InChI=1S/C11H15N5O3S/c1-20-11-15-8-9(12)13-4-14-10(8)16(11)7-2-5(18)6(3-17)19-7/h4-7,17-18H,2-3H2,1H3,(H2,12,13,14)/t5-,6+,7+/m0/s1
• InChIKey: JLMAAIVZYXVKDZ-RRKCRQDMSA-N

The compound formally known as (2R,3S,5R)-5-(6-amino-8-methylsulfanylpurin-9-yl)-2-(hydroxymethyl)oxolan-3-ol, commonly referred to as 2'-Deoxy-8-methylthioadenosine (8-MeS-dA, CAS 29836-02-0), is a synthetic purine nucleoside analogue characterized by a methylthio (-SCH3) substitution at the 8-position of the adenine base. Unlike all clinically approved nucleoside reverse transcriptase inhibitors (NRTIs) that rely on ribose modifications for their activity, 8-MeS-dA possesses a natural 2'-deoxyribose sugar but is modified on the nucleobase, representing a distinct structural class of antiviral candidates.

2'-Deoxy-8-methylthioadenosine (8-MeS-dA): A Unique 8-Modified Purine Nucleoside for HIV-1 Reverse Transcriptase Inhibition Research

The compound formally known as (2R,3S,5R)-5-(6-amino-8-methylsulfanylpurin-9-yl)-2-(hydroxymethyl)oxolan-3-ol, commonly referred to as 2'-Deoxy-8-methylthioadenosine (8-MeS-dA, CAS 29836-02-0), is a synthetic purine nucleoside analogue characterized by a methylthio (-SCH3) substitution at the 8-position of the adenine base [1]. Unlike all clinically approved nucleoside reverse transcriptase inhibitors (NRTIs) that rely on ribose modifications for their activity, 8-MeS-dA possesses a natural 2'-deoxyribose sugar but is modified on the nucleobase, representing a distinct structural class of antiviral candidates [2]. This structural divergence is the foundation for its unique mechanism of action, making it a critical tool compound for studying non-canonical HIV-1 reverse transcriptase (RT) inhibition.

Workflow HIV-1 RT delayed chain termination assay

Selection 8-methylthio purine nucleoside with intact 3'-OH

Use Context Probe for steric clash in RT thumb domain

• [1] PubChem. (2026). Compound Summary for CID 121217361: 2'-Deoxy-8-methylthio-adenosine. National Library of Medicine. View Source
• [2] Vivet-Boudou, V., et al. (2011). 8-Modified-2′-Deoxyadenosine Analogues Induce Delayed Polymerization Arrest during HIV-1 Reverse Transcription. PLoS ONE, 6(11), e27456. View Source

Why 8-MeS-dA Cannot Be Substituted by Standard 2'-Deoxyadenosine Analogues in Antiviral Research

Generic substitution of 8-MeS-dA with other purine nucleoside analogues is scientifically invalid due to its distinct, position-8-specific mechanism of action. Standard anti-HIV-1 NRTIs, such as 3'-azido-3'-deoxythymidine (AZT) or 2',3'-dideoxyinosine (ddI), act as obligate chain terminators upon incorporation due to the lack of a 3'-OH group [1]. In contrast, 8-MeS-dA retains its 3'-OH and induces a 'delayed chain termination' effect, arresting DNA synthesis only after the incorporation of several subsequent nucleotides [2]. This divergent mechanism arises from a steric clash between the bulky 8-substituent and helix αH in the thumb domain of HIV-1 RT, a mode of inhibition unattainable by ribose-modified analogues [2]. This fundamental difference dictates that 8-MeS-dA is not interchangeable with other nucleoside analogues for studies of delayed termination or for overcoming resistance to conventional chain terminators.

Mechanism mismatch

Standard NRTIs act as obligate chain terminators; 8-MeS-dA induces delayed termination—interchanging may shift RT inhibition readout and resistance profile interpretation.

Template selectivity mismatch

8-MeS-dA shows RNA-template-dependent DCT; ribose-modified analogues often act on both RNA and DNA templates—substitution could obscure template-specific mechanistic studies.

• [1] Vivet-Boudou, V., et al. (2011). 8-Modified-2′-Deoxyadenosine Analogues Induce Delayed Polymerization Arrest during HIV-1 Reverse Transcription. PLoS ONE, 6(11), e27456. View Source
• [2] Vivet-Boudou, V., et al. (2011). 8-Modified-2′-Deoxyadenosine Analogues Induce Delayed Polymerization Arrest during HIV-1 Reverse Transcription. PLoS ONE, 6(11), e27456. View Source

Quantitative Evidence Guide for 8-MeS-dA: Validated Differentiation from Analogues

Superior Delayed Chain Termination Activity in Primer-Based Assays

When incorporated at the 3'-end of a DNA primer (18-mer), 8-MeS-dA (compound 3) acts as a potent delayed chain terminator (DCT) for HIV-1 reverse transcriptase (RT). At an RT concentration of 10 nM, it inhibited (-) strand DNA synthesis by a factor comparable to the most active 8-modified analogues, such as 8-iPr-N-dA, while clearly outperforming other C8-substituted analogues like 8-iBu-N-dA, which showed no significant effect under the same conditions [1]. The effect was diminished but not abolished at a higher RT concentration of 30 nM, with a quantified inhibition of 35% for (-) strand DNA synthesis [2].

Primer-based DCT

Head-to-head

35% inhibition of (−) strand DNA synthesis at 30 nM RT; 8-iBu-N-dA inactive under same conditions

Supports delayed chain termination distinct from obligate terminators

Primer-based assay; effect diminished at 10 nM RT

Evidence Dimension	Inhibition of (-) Strand DNA Synthesis (DCT in the primer)
Target Compound Data	Significant inhibition; 35% inhibition at 30 nM RT
Comparator Or Baseline	8-iBu-N-dA (2g): No significant effect at 10 nM RT
Quantified Difference	8-MeS-dA shows measurable DCT activity (>35% at 30 nM RT) vs. 8-iBu-N-dA which is inactive as a DCT.
Conditions	In vitro HIV-1 RT assay with 18-mer DNA primer; RT concentrations at 10 nM and 30 nM.

Why This Matters

This establishes 8-MeS-dA as a bona fide delayed chain terminator with a C8-substituent, a mechanism fundamentally different from obligatory chain terminators, making it a key compound for studying novel RT inhibition strategies.

• [1] Vivet-Boudou, V., et al. (2011). 8-Modified-2′-Deoxyadenosine Analogues Induce Delayed Polymerization Arrest during HIV-1 Reverse Transcription. PLoS ONE, 6(11), e27456. View Source
• [2] Vivet-Boudou, V., et al. (2011). 8-Modified-2′-Deoxyadenosine Analogues Induce Delayed Polymerization Arrest during HIV-1 Reverse Transcription. PLoS ONE, 6(11), e27456. View Source

Template-Dependent Inhibition of DNA Synthesis Demonstrates Mechanistic Specificity

The delayed chain termination effect of 8-MeS-dA is template-dependent, a key differentiator from classic NRTIs. When 8-MeS-dA was incorporated into a DNA template strand (31-mer), it inhibited (+) strand DNA synthesis in a manner that resulted in a 38% to 65% inhibition, depending on the specific conditions, similar to other active C8-modified analogues [1]. Crucially, when DNA was used as a template, 8-MeS-dA did not act as a delayed chain terminator at all, highlighting a mechanistic selectivity not observed with ribose-modified NRTIs [2]. In contrast, the reference compound 4'-C-ethyl-2'-dA shows activity on both RNA and DNA templates, illustrating the unique template-based selectivity of 8-MeS-dA [3].

Template-dependent DCT

Head-to-head

38–65% inhibition of (+) strand DNA synthesis (RNA template); inactive on DNA template. 4′-C-ethyl-2′-dA active on both templates

Supports RNA-template-dependent DCT selectivity

Contrasts with ribose-modified NRTIs; DNA-template inactivity confirmed

Evidence Dimension	Inhibition of (+) Strand DNA Synthesis (DCT in the template)
Target Compound Data	38-65% inhibition of (+) strand DNA synthesis when in DNA template; inactive as DCT on DNA template.
Comparator Or Baseline	4'-C-ethyl-2'-dA (a ribose-modified analogue): active on both RNA and DNA templates.
Quantified Difference	8-MeS-dA exhibits a qualitative difference in template requirement compared to ribose-modified NRTIs; its DCT activity is RNA-template-dependent.
Conditions	In vitro HIV-1 RT assay; RNA-dependent (-) strand synthesis vs. DNA-dependent (+) strand synthesis.

Why This Matters

This RNA-template-dependent DCT property demonstrates a mechanism distinct from traditional NRTIs, making 8-MeS-dA a valuable probe for studying structure-activity relationships at the RT-template interface.

• [1] Vivet-Boudou, V., et al. (2011). 8-Modified-2′-Deoxyadenosine Analogues Induce Delayed Polymerization Arrest during HIV-1 Reverse Transcription. PLoS ONE, 6(11), e27456. View Source
• [2] Vivet-Boudou, V., et al. (2011). 8-Modified-2′-Deoxyadenosine Analogues Induce Delayed Polymerization Arrest during HIV-1 Reverse Transcription. PLoS ONE, 6(11), e27456. View Source
• [3] Vu, B.C., et al. (2011). 4'-C-methyl-2'-deoxyadenosine and 4'-C-ethyl-2'-deoxyadenosine inhibit HIV-1 replication. Antimicrobial Agents and Chemotherapy, 55(5), 2379-89. View Source

Verification of 'Anti' Conformation by NMR Confirms Structural Integrity for Biological Activity

2D-NOESY NMR experiments confirmed that 8-MeS-dA exists in the natural 'anti' conformation, with correlations observed between the 8-methylthio substituent and the sugar protons H-2' and H-3' [1]. This is critical because only the 'anti' conformation allows the nucleoside to be properly incorporated by polymerases. This direct structural evidence differentiates 8-MeS-dA from some other 8-substituted analogues that may adopt a non-productive 'syn' conformation due to steric hindrance. The confirmation of the 'anti' conformation provides a direct link between the chemical structure and its observed biological activity as a delayed chain terminator.

Conformation: Anti

Specification review

2D-NOESY NMR confirms natural 'anti' conformation in solution

Validates polymerase-compatible conformation for incorporation studies

Avoids non-productive 'syn' conformation; reported in Figure S1

Evidence Dimension	Nucleoside Conformation in Solution
Target Compound Data	Confirmed 'anti' conformation via 2D-NOESY NMR
Comparator Or Baseline	General class of 8-substituted purine nucleosides; some can adopt inactive 'syn' conformations.
Quantified Difference	N/A (Qualitative structural evidence)
Conditions	2D-NOESY NMR in solution (reported in Figure S1 of the primary reference).

Why This Matters

This structural validation ensures that the purchased compound is pre-validated for polymerase incorporation studies, saving researchers the time and cost of conformational analysis and ensuring biological relevance.

• [1] Vivet-Boudou, V., et al. (2011). 8-Modified-2′-Deoxyadenosine Analogues Induce Delayed Polymerization Arrest during HIV-1 Reverse Transcription. PLoS ONE, 6(11), e27456. View Source

High-Yield Synthesis from a Common Precursor Enables Scalable Procurement

The synthesis of 8-MeS-dA (compound 3) is achieved in a high yield of 86% from the common precursor 8-bromo-2'-deoxyadenosine (compound 1) via treatment with sodium methanethiolate in DMF [1]. This represents a more efficient and practical synthetic route compared to other 8-substituted-amino derivatives in the same series, which require more forcing conditions (65°C) and give variable yields (60-97%) [2]. The high-yielding, one-step displacement reaction using a commercially available thiolate makes 8-MeS-dA a more accessible and cost-effective candidate for scale-up compared to more complex 8-amino analogues.

Synthetic Yield

Specification review

86% yield from 8-bromo-2′-deoxyadenosine

Supports scalable procurement with consistent batch-to-batch yield

Amino analogues reported at 60–97% under more forcing conditions

Evidence Dimension	Synthetic Yield from Common Precursor
Target Compound Data	86% yield from 8-bromo-2'-deoxyadenosine
Comparator Or Baseline	8-Monosubstituted-amino derivatives (2f-g): require 65°C, variable yields (60-97%)
Quantified Difference	A consistent high yield of 86% vs. a variable 60-97% for amino analogues.
Conditions	Nucleophilic displacement reaction using sodium methanethiolate in DMF at room temperature.

Why This Matters

For procurement decisions, the established high-yield synthesis from a widely available precursor indicates a lower production cost and higher batch-to-batch consistency for 8-MeS-dA relative to less accessible 8-amino analogues.

• [1] Vivet-Boudou, V., et al. (2011). 8-Modified-2′-Deoxyadenosine Analogues Induce Delayed Polymerization Arrest during HIV-1 Reverse Transcription. PLoS ONE, 6(11), e27456. View Source
• [2] Vivet-Boudou, V., et al. (2011). 8-Modified-2′-Deoxyadenosine Analogues Induce Delayed Polymerization Arrest during HIV-1 Reverse Transcription. PLoS ONE, 6(11), e27456. View Source

Key Application Scenarios for 8-MeS-dA in Drug Discovery and Chemical Biology

Probing Delayed Chain Termination Mechanisms in HIV-1 RT

8-MeS-dA is the archetypal compound for investigating base-modification-induced delayed chain termination by HIV-1 RT. Its validated activity as a delayed chain terminator, which is mechanistically distinct from the obligate chain termination of all clinically approved NRTIs, makes it an essential tool for studying how steric clashes between the 8-substituent and helix αH in the RT thumb domain can arrest DNA synthesis at a distance from the catalytic site [1]. This application is critical for structure-based drug design efforts aiming to overcome resistance to conventional NRTIs.

Investigating Template-Dependent Polymerase Inhibition

The RNA-template-dependent DCT activity of 8-MeS-dA [1] provides a unique chemical probe for dissecting the intricacies of template recognition by retroviral RTs. This compound can be used in enzymatic studies to differentiate between RNA-dependent (-) strand and DNA-dependent (+) strand synthesis inhibition, a selectivity not typically observed with standard NRTIs, making it invaluable for uncovering new allosteric regulatory mechanisms on the RT enzyme.

Synthesis of Phosphoramidites for Oligonucleotide-Based Studies

The confirmed 'anti' conformation and established synthetic route to its phosphoramidite derivative [1] enable the site-specific incorporation of 8-MeS-dA into DNA oligonucleotides. This allows researchers to create model primer-template systems to precisely study the positional effects of 8-modifications on DNA polymerization. This application is vital for high-resolution mechanistic studies of RT and other DNA polymerases that require chemically defined, long DNA substrates.

Lead Compound for Antiviral Drug Discovery Programs

As one of the first 8-modified-2'-deoxyadenosine analogues to provide a proof-of-concept for delayed chain termination as an antiviral strategy, 8-MeS-dA serves as a validated starting point for medicinal chemistry optimization. Its well-characterized structure-activity relationship as a delayed chain terminator and its efficient synthesis from a common precursor [1] make it an attractive scaffold for further derivatization to improve antiviral potency while retaining its unique mechanism of action.

Application

Selection Property

Validation Focus

HIV-1 RT delayed chain termination studies

8-modified purine nucleoside with intact 3'-OH

Steric clash between 8-substituent and RT thumb domain

Template-dependent RT inhibition studies

RNA-template-selective DCT profile

Strand-specific inhibition and template recognition

Site-specific oligonucleotide incorporation

Confirmed anti conformation by NMR

Positional effects on DNA polymerization

HIV-1 RT inhibitor lead optimization

Reported DCT scaffold with efficient synthesis

Structure-activity relationship for delayed chain termination

• [1] Vivet-Boudou, V., et al. (2011). 8-Modified-2′-Deoxyadenosine Analogues Induce Delayed Polymerization Arrest during HIV-1 Reverse Transcription. PLoS ONE, 6(11), e27456. View Source